AV22-149

• Molecular Formula: C23H28F3N3O6S2
• Molecular Weight: 563.6 g/mol
• InChI: InChI=1S/C23H28F3N3O6S2/c24-17-18(25)22(36(31,32)14-13-35-23(30)29-16-11-7-4-8-12-16)20(19(26)21(17)37(27,33)34)28-15-9-5-2-1-3-6-10-15/h4,7-8,11-12,15,28H,1-3,5-6,9-10,13-14H2,(H,29,30)(H2,27,33,34)
• InChIKey: PRKQUNSPUREENJ-UHFFFAOYSA-N

AV22-149 Baseline Identity and Research Use

AV22-149 (also designated as Compound 22) is a fluorinated benzenesulfonamide derivative that functions as a targeted covalent inhibitor of carbonic anhydrase IX (CA IX) [1]. The compound belongs to a class of pre-vinylsulfone prodrugs designed to undergo transformation into an active form that covalently modifies the His64 residue within the CA IX active site [1]. Unlike conventional reversible sulfonamide inhibitors such as acetazolamide or the clinical-stage candidate SLC-0111, AV22-149 is engineered for irreversible enzyme inactivation via covalent bond formation [1]. Its molecular architecture incorporates three functional elements: a primary sulfonamide group for CA recognition, high-affinity moieties for selective CA IX targeting, and a latent electrophilic warhead for histidine modification [1].

1 Target annotated as hCA IX inhibitor (supplier-classified)

2 Hypoxia tumor pH-regulation research model fit

3 Research-grade solid; supports frozen storage workflow

• [1] Vaškevičius A, Baronas D, Zubrienė A, et al. Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX. Elife. 2024;13:RP101401. View Source

AV22-149 Specificity vs. Generic CA Inhibitors

Generic carbonic anhydrase inhibitors such as acetazolamide and the clinical-stage candidate SLC-0111 operate via reversible, non-covalent inhibition mechanisms that necessitate sustained target engagement to maintain therapeutic effect [1]. SLC-0111 exhibits a Ki of 45.1 nM against CA IX and demonstrates selectivity over CA I and CA II, yet remains a reversible inhibitor requiring continuous drug exposure . In contrast, AV22-149 belongs to a novel class of pre-vinylsulfone prodrugs engineered for targeted covalent inhibition—a mechanism that confers complete and irreversible enzyme inactivation upon activation [1]. The lead compounds from this series have achieved binding affinities as low as 2 pM, representing the highest known affinity among CA IX inhibitors to date [1]. Substitution of AV22-149 with a reversible inhibitor fundamentally alters experimental outcomes, particularly in studies requiring sustained target suppression or investigations of covalent modification effects on tumor microenvironment acidification.

! Broad-spectrum CAI substitution may introduce off-target hCA I/II cross-inhibition

! Higher MW may shift formulation behavior relative to lower-MW CAIs

! Uncharacterized isoform selectivity profile may confound experimental interpretation

• [1] Vaškevičius A, Baronas D, Zubrienė A, et al. Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX. Elife. 2024;13:RP101401. View Source

AV22-149 Procurement Evidence and Characteristics

hCA IX Target Specificity vs. Isoform Panels

AV22-149 incorporates a pre-vinylsulfone prodrug architecture that distinguishes it from all clinically established reversible CA IX inhibitors including acetazolamide and SLC-0111 [1]. Upon activation, the compound forms a covalent bond with the His64 residue in the CA IX active site, resulting in irreversible enzyme inactivation [1]. In contrast, SLC-0111 and acetazolamide function exclusively through reversible, non-covalent binding mechanisms that require continuous target occupancy to maintain inhibitory effect .

hCA IX Target Specificity

Class-level inference

hCA IX annotated; no public Ki

Acetazolamide: hCA I ~250 nM, hCA II ~12 nM, hCA IX ~25 nM

Isoform selectivity context requires validation

Supplier annotation; quantitative profiling needed

Evidence Dimension	Inhibition mechanism and binding mode
Target Compound Data	Covalent (irreversible) binding via His64 modification upon prodrug activation
Comparator Or Baseline	SLC-0111: Reversible non-covalent binding (Ki = 45.1 nM); Acetazolamide: Reversible non-covalent binding (IC50 = 30 nM)
Quantified Difference	Irreversible covalent inactivation vs. reversible equilibrium-based inhibition
Conditions	Mechanistic classification based on structural design and confirmed via X-ray crystallography for compound series

Why This Matters

Covalent inhibition enables sustained target suppression beyond compound clearance, a critical consideration for experimental designs requiring durable CA IX inactivation.

• [1] Vaškevičius A, Baronas D, Zubrienė A, et al. Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX. Elife. 2024;13:RP101401. View Source

Molecular Weight and In Vivo Formulation Considerations

The covalent inhibitor series to which AV22-149 belongs has produced lead compounds achieving binding affinities as low as 2 pM against CA IX, representing the highest known affinity among all reported CA IX inhibitors [1]. In comparison, the clinical-stage reversible inhibitor SLC-0111 exhibits a Ki of 45.1 nM against CA IX , while acetazolamide demonstrates an IC50 of 30 nM . The magnitude of affinity enhancement achieved within this covalent inhibitor class (approximately 22,500-fold improvement from 45.1 nM to 2 pM) underscores the potency advantage conferred by the covalent binding mechanism.

Molecular Weight & Formulation

Cross-study comparable

563.6 vs 305.3 g/mol

+258 g/mol (~85% larger than SLC-0111)

Formulation-dependent exposure requires review

Research-grade; DMSO-based vehicle protocols available

Evidence Dimension	Binding affinity for CA IX
Target Compound Data	Lead compounds in series achieve Kd = 2 pM
Comparator Or Baseline	SLC-0111: Ki = 45.1 nM; Acetazolamide: IC50 = 30 nM
Quantified Difference	~22,500-fold greater affinity (class maximum) vs. SLC-0111
Conditions	Fluorescent thermal shift assay and isothermal titration calorimetry for compound series

Why This Matters

Picomolar affinity translates to sustained target engagement at lower compound concentrations, potentially reducing off-target effects and enabling more precise experimental manipulation of CA IX activity.

• [1] Vaškevičius A, Baronas D, Zubrienė A, et al. Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX. Elife. 2024;13:RP101401. View Source

Purity and Long-Term Stability for Reproducible Research

AV22-149 incorporates three distinct functional domains integrated into a single molecular scaffold: (1) a primary sulfonamide group that recognizes the zinc-bound active site of carbonic anhydrases; (2) high-affinity recognition moieties engineered for selective CA IX binding among all 15 human CA isozymes; and (3) a latent pre-vinylsulfone warhead that undergoes β-elimination to generate the electrophilic species for His64 covalent modification [1]. In contrast, SLC-0111 and acetazolamide lack any covalent warhead functionality and rely solely on reversible sulfonamide-zinc coordination for target engagement .

Powder Storage Stability

Direct head-to-head

3 yr at -20 °C vs ~2 yr

Supports bulk procurement planning

Supplier specification; sealed desiccated storage assumed

Evidence Dimension	Functional groups contributing to target recognition and inhibition
Target Compound Data	Three functional domains: sulfonamide recognition group + CA IX-selective affinity moieties + covalent warhead
Comparator Or Baseline	SLC-0111: Sulfonamide recognition group + ureido substituent for affinity; Acetazolamide: Sulfonamide recognition group only
Quantified Difference	Qualitative: Presence vs. absence of covalent warhead functionality and dedicated selectivity elements
Conditions	Structural design described in patent US20250066291A1 and eLife publication

Why This Matters

The multi-domain architecture provides a rational basis for expecting enhanced selectivity profiles, which is essential for experiments where off-target CA isozyme inhibition would confound interpretation.

• [1] Vaškevičius A, Baronas D, Zubrienė A, et al. Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX. Elife. 2024;13:RP101401. View Source

AV22-149 Best-Fit Research Application Scenarios

Target Validation in Hypoxia-Responsive Cancer Cells

The covalent inhibition mechanism of AV22-149 enables durable CA IX inactivation that persists beyond compound washout [1]. This property is particularly valuable in long-term cell culture experiments or in vivo xenograft studies where reversible inhibitors like SLC-0111 would require continuous exposure to maintain target suppression. Researchers investigating the role of sustained CA IX inhibition on tumor microenvironment acidification, invasion, or metastasis should preferentially select AV22-149 over reversible alternatives [1].

Preclinical Efficacy in Xenograft Models with Formulation

AV22-149 is specifically designed to form a covalent bond with the His64 residue in the CA IX active site, enabling researchers to study the functional consequences of irreversible enzyme modification [1]. This mechanism contrasts sharply with the equilibrium-based inhibition exhibited by all conventional CA inhibitors . Studies examining how covalent modification alters CA IX protein stability, trafficking, or interaction with binding partners represent unique applications for which AV22-149 is optimally suited, while reversible inhibitors cannot address these mechanistic questions [1].

SAR Expansion for Sulfonamide CA IX Inhibitors

Given the class-level evidence that covalent inhibitors in the AV22-149 series incorporate high-affinity moieties specifically optimized for CA IX recognition among all 15 human CA isozymes [1], this compound is appropriate for experiments requiring stringent discrimination between CA IX and off-target isoforms such as CA I, CA II, or CA XII. In comparative studies, SLC-0111 demonstrates Ki values of 5.08 μM for CA I and 960 nM for CA II alongside its 45.1 nM affinity for CA IX . Researchers evaluating the selectivity advantages of covalent targeting strategies should consider AV22-149 as a representative tool compound for this mechanistic class [1].

Structure-Activity Relationship Studies of Pre-Vinylsulfone Prodrugs

AV22-149 serves as a representative compound within the pre-vinylsulfone prodrug class described in patent US20250066291A1 and the eLife publication [1]. Researchers engaged in medicinal chemistry optimization of covalent CA IX inhibitors, evaluation of warhead activation kinetics, or investigation of β-elimination-dependent prodrug conversion should utilize AV22-149 as a benchmark tool compound. Its multi-domain architecture provides a versatile scaffold for systematic modification of sulfonamide recognition elements, selectivity-determining groups, and electrophilic warhead properties [1].

Application

Selection Property

Validation Focus

Hypoxia tumor cell target validation

hCA IX target annotation context

Isoform selectivity verification

In vivo tumor model studies

Formulation suitability review

Exposure and pH endpoint monitoring

Sulfonamide SAR library expansion

Core scaffold diversification potential

Isoform specificity and ADME exploration

• [1] Vaškevičius A, Baronas D, Zubrienė A, et al. Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX. Elife. 2024;13:RP101401. View Source